Cas no 895791-30-7 (N'-(2,6-dimethylphenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2,6-dimethylphenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 895791-30-7
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 5515506
• Update Time: 2025-10-24

N'-(2,6-dimethylphenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,6-dimethylphenyl)-N-[2-[2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(2,6-dimethylphenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C23H23N5O2S/c1-14-7-4-5-10-18(14)20-26-23-28(27-20)17(13-31-23)11-12-24-21(29)22(30)25-19-15(2)8-6-9-16(19)3/h4-10,13H,11-12H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key： HXVNBXZHIDEUBG-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1C)=N2)(=O)C(NC1=C(C)C=CC=C1C)=O

Additional information on N'-(2,6-dimethylphenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Comprehensive Analysis of N'-(2,6-dimethylphenyl)-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}ethanediamide (CAS No. 895791-30-7)

The compound N'-(2,6-dimethylphenyl)-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}ethanediamide (CAS No. 895791-30-7) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-triazolo[3,2-b][1,3]thiazole core with a 2,6-dimethylphenyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "synthesis of triazolothiazole derivatives" and "bioactive heterocyclic compounds."

One of the most frequently searched topics in modern chemistry is the role of heterocyclic compounds in drug discovery. The 1,2,4-triazolo[3,2-b][1,3]thiazole moiety in this compound is particularly noteworthy due to its prevalence in bioactive molecules. Researchers often explore its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutic candidates. The presence of the 2,6-dimethylphenyl group further enhances its lipophilicity, a critical factor in optimizing drug-like properties.

From a synthetic perspective, the preparation of CAS No. 895791-30-7 involves multi-step organic transformations, including cyclization and amidation reactions. Laboratories focusing on small-molecule synthesis frequently investigate such protocols to expand their libraries of triazolothiazole-based scaffolds. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly in modulating selectivity toward biological targets.

Environmental and regulatory considerations are also paramount in contemporary discussions. While this compound is not classified as hazardous, its handling requires standard laboratory safety measures. Users searching for "green chemistry approaches for heterocycle synthesis" may find its synthetic pathways adaptable to eco-friendly methodologies, such as catalytic reductions or solvent-free conditions.

In summary, N'-(2,6-dimethylphenyl)-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}ethanediamide represents a compelling case study in medicinal chemistry and material science. Its structural complexity and functional versatility make it a valuable candidate for further exploration, resonating with trends like fragment-based drug design and high-throughput screening. As research progresses, this compound may unlock new avenues in addressing unmet medical or industrial needs.